Cas no 886906-98-5 (4-(dimethylamino)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(dimethylamino)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886906-98-5
• MF: C₁₈H₁₈N₄O₄S
• MW: 386.424922466278
• CID: 5477831
• Update Time: 2025-05-20

4-(dimethylamino)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(dimethylamino)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C18H18N4O4S/c1-22(2)14-9-7-12(8-10-14)16(23)19-18-21-20-17(26-18)13-5-4-6-15(11-13)27(3,24)25/h4-11H,1-3H3,(H,19,21,23)
• InChI Key： UFJPECSYTMYHDF-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(S(C)(=O)=O)=C2)O1)(=O)C1=CC=C(N(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-(dimethylamino)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-(dimethylamino)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886906-98-5)

The compound 4-(dimethylamino)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide, identified by its CAS number 886906-98-5, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in therapeutic interventions. The presence of a dimethylamino group and a 1,3,4-oxadiazole core suggests a high degree of molecular complexity, which is often associated with enhanced biological activity. Such structural motifs are frequently explored in the design of novel pharmaceutical agents due to their ability to modulate biological pathways effectively.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 1,3,4-oxadiazole scaffolds in drug development. These heterocycles are known for their stability and versatility in forming hydrogen bonds, making them ideal candidates for binding to biological targets. In particular, the benzamide moiety appended to the 1,3,4-oxadiazole ring in this compound introduces additional functionality that can influence both solubility and binding affinity. The 3-methanesulfonylphenyl substituent further enhances the molecular diversity, potentially contributing to selective interactions with biological receptors.

The synthesis and characterization of 4-(dimethylamino)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide have been subjects of intense investigation. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its structural properties. These studies have revealed that the compound exhibits remarkable thermal stability and solubility characteristics, which are critical factors for its formulation as a drug candidate. The dimethylamino group not only imparts basicity but also contributes to the overall hydrophobicity of the molecule, influencing its pharmacokinetic behavior.

In the realm of medicinal chemistry, the exploration of novel scaffolds is paramount for discovering next-generation therapeutics. The 1,3,4-oxadiazole core in this compound has been extensively studied for its role in modulating various biological processes. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The benzamide moiety is particularly noteworthy for its ability to engage in favorable interactions with proteins through hydrogen bonding networks. This feature is exploited in the design of protease inhibitors and other targeted therapies.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and pharmacokinetic profiles for molecules like 4-(dimethylamino)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide with high accuracy. These computational studies have guided experimental efforts by identifying key structural features that enhance biological activity. For example, molecular docking simulations have suggested that this compound may interact with specific residues in target proteins at an atomic level. Such insights are invaluable for optimizing lead compounds into viable drug candidates.

The potential therapeutic applications of 4-(dimethylamino)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide are vast and multifaceted. Preliminary studies have indicated that it may exhibit anti-inflammatory properties by modulating cytokine production pathways. Additionally, its structural features suggest potential utility in addressing neurological disorders where protein-protein interactions play a crucial role. The methanesulfonyl group on the phenyl ring is particularly interesting as it can enhance binding interactions through dipole-dipole interactions with polar residues in biological targets.

In conclusion,4-(dimethylamino)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886906-98-5) represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated potential biological activity make it an attractive subject for future research endeavors. As our understanding of molecular interactions continues to evolve,this compound may play a pivotal role in addressing unmet medical needs through innovative drug design strategies.